N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C21H17N5O4/c1-11-8-19(28)24-21(22-11)26-18(9-14(25-26)12-6-7-12)23-20(29)17-10-15(27)13-4-2-3-5-16(13)30-17/h2-5,8-10,12H,6-7H2,1H3,(H,23,29)(H,22,24,28)
• InChI Key: UDRQIKBYWXPTRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

Synthesis and Biological Evaluation of Novel Pyrazolopyrimidines Derivatives This research presents the synthesis of a novel series of pyrazolopyrimidines, demonstrating their application in medicinal chemistry, particularly for their potential as anticancer and anti-5-lipoxygenase agents. The structural relation and the synthesis process highlight the chemical versatility and potential pharmacological relevance of the compound (Rahmouni et al., 2016).

Synthesis and Antimicrobial Activity of Coumarin Pyrazole Pyrimidine Derivatives This study illustrates the synthesis of coumarin pyrazole pyrimidine derivatives and evaluates their antimicrobial properties. The structural complexity and biological activities of these derivatives emphasize the chemical's role in developing new antimicrobial agents (Vijaya Laxmi et al., 2012).

Spectroscopic and Electrochemical Studies

Novel Copper(II), Cobalt(II), and Nickel(II) Complexes with Chromene Derivatives This research delves into the synthesis of novel organic ligands, including the compound , and their metal complexes. The study provides insights into the structural, spectroscopic, and electrochemical properties of these complexes, indicating the compound's utility in inorganic and coordination chemistry (Myannik et al., 2018).

Biological Applications

Synthesis, Characterization, and Biological Evaluation of Schiff Bases This study explores the synthesis of Schiff bases containing the compound and evaluates their antioxidant and antimicrobial activities. The results indicate potential applications in the development of novel therapeutic agents with antimicrobial properties (Saundane & Mathada, 2015).

Synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide as a Potential PET Agent The synthesis of a compound structurally related to the chemical is described, with its application in imaging neuroinflammation using positron emission tomography (PET), underscoring its potential use in medical diagnostics and neurological research (Wang et al., 2018).